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Compound Name: Gold's Reagent

Cat. No.: B1278790 Get Quote

Gold's Reagent: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the physical and chemical

properties of Gold's Reagent, a versatile tool in organic synthesis. This document outlines its

core characteristics, spectroscopic data, and detailed experimental protocols for its application

in the synthesis of key chemical intermediates.

Core Properties and Characteristics
Gold's Reagent, chemically known as [3-(Dimethylamino)-2-azaprop-2-en-1-

ylidene]dimethylammonium chloride, is a stable iminium salt. It serves as a reactive precursor

in various organic transformations, most notably in formylation reactions and the synthesis of

heterocyclic compounds and enaminones.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Gold's Reagent is presented in

Table 1. The reagent is a solid at room temperature and is noted to be hygroscopic.
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Property Value Source(s)

Chemical Name

[3-(Dimethylamino)-2-azaprop-

2-en-1-

ylidene]dimethylammonium

chloride

[1]

Synonyms

(Dimethylaminomethyleneamin

omethylene)dimethylammoniu

m chloride

[1]

Molecular Formula C₆H₁₄ClN₃ [1]

Molecular Weight 163.65 g/mol

CAS Number 20353-93-9

Appearance
Slightly pale yellow to light

orange solid

Melting Point 100-103 °C [2]

Purity ≥95% [1]

Solubility
Soluble in chloroform. The

reagent is hygroscopic.
[2]

Table 1: Physical and Chemical Properties of Gold's Reagent

Spectroscopic Data
The structural identity of Gold's Reagent is confirmed by the following spectroscopic data.

Spectroscopy Data Source(s)

¹H NMR (CDCl₃)

δ 3.27 (s, 6H, 2 CH₃), 3.43 (s,

6H, 2 CH₃), 9.57 (s, 2H, -

CH=N)

[2]

IR (CHCl₃) 1610 cm⁻¹ (C=N) [2]
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Table 2: Spectroscopic Data for Gold's Reagent

Applications in Organic Synthesis
Gold's Reagent is a valuable electrophile for the introduction of a dimethylaminomethylene

group, which can subsequently be transformed into other functionalities. Its primary

applications lie in the synthesis of enaminones, heterocycles, and as a formylating agent.[3][4]

Synthesis of Enaminones from Ketones
Gold's Reagent reacts with ketones to form enaminones, which are important intermediates in

the synthesis of various biologically active molecules, including Rawal-type dienes used in

Diels-Alder reactions.[5] The reaction proceeds via the regioselective functionalization of the

ketone.
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Caption: General workflow for the synthesis of enaminones using Gold's Reagent.

Synthesis of Heterocyclic Compounds
The reagent is employed in the synthesis of various heterocyclic systems. For instance, it

reacts with ortho-aminobenzoic acids in a "two-atom lynchpin" transformation to produce 4-
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hydroxyquinazolines.[4] This application is particularly relevant in medicinal chemistry and drug

development due to the prevalence of the quinazoline scaffold in pharmacologically active

compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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